Cas no 1510594-39-4 (Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis(4,5-dioctyl-2-thienyl)-)

• Product Name: Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis(4,5-dioctyl-2-thienyl)-
• CAS No: 1510594-39-4
• MF: C₅₀H₇₄S₄
• MW: 803.382569789886
• CID: 4477731
• PubChem ID: 102499522
• Update Time: 2025-04-24

Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis(4,5-dioctyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis(4,5-dioctyl-2-thienyl)-
• 4,8-Bis(4,5-dioctylthiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene
• 1510594-39-4

• Inchi： 1S/C50H74S4/c1-5-9-13-17-21-25-29-39-37-45(53-43(39)31-27-23-19-15-11-7-3)47-41-33-35-52-50(41)48(42-34-36-51-49(42)47)46-38-40(30-26-22-18-14-10-6-2)44(54-46)32-28-24-20-16-12-8-4/h33-38H,5-32H2,1-4H3
• InChI Key： OUAADKJPCHWOTF-UHFFFAOYSA-N
• SMILES： S1C(=CC(CCCCCCCC)=C1CCCCCCCC)C1C2=C(C=CS2)C(=C2C=1C=CS2)C1=CC(CCCCCCCC)=C(CCCCCCCC)S1

Computed Properties

• Exact Mass: 802.46733705Da
• Monoisotopic Mass: 802.46733705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 54
• Rotatable Bond Count: 30
• Complexity: 866
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 22.5
• Topological Polar Surface Area: 113Ų